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Compound of Interest

6-(Methylamino)pyrazine-2-
Compound Name:
carboxylic acid

Cat. No.: B181394

In-Depth Technical Guide: Physical
Characteristics of 6-(Methylamino)pyrazine-2-
carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical characteristics of 6-
(Methylamino)pyrazine-2-carboxylic acid, a key intermediate in the synthesis of various
pharmaceutical compounds. This document outlines its melting point and solubility profile,
provides standardized experimental protocols for their determination, and includes a logical
workflow for these analytical procedures.

Core Physical Properties

6-(Methylamino)pyrazine-2-carboxylic acid presents as a solid at room temperature. The
key physical data for this compound are summarized in the table below.
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Physical Property Value Source

Melting Point 242-245 °C [1]

Data not readily available.
Expected to be soluble in polar
B organic solvents and aqueous
Solubity bases, with limited solubility in
water and non-polar organic

solvents.

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the
melting point and solubility of organic compounds such as 6-(Methylamino)pyrazine-2-
carboxylic acid.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. This is a crucial indicator of purity, with pure crystalline solids typically exhibiting a sharp
melting point range of 0.5-1.0°C.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula

Procedure:
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e Sample Preparation: A small amount of the dry crystalline 6-(Methylamino)pyrazine-2-
carboxylic acid is finely ground using a mortar and pestle.

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and
the tube is then inverted and tapped gently to pack the solid into the sealed end. This
process is repeated until a small, tightly packed column of 2-3 mm of the compound is
achieved.

e Apparatus Setup:

o Mel-Temp Apparatus: The capillary tube is inserted into the sample holder of the
apparatus. The heating rate is controlled by a variable transformer.

o Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or a
small piece of tubing. The assembly is then inserted into the Thiele tube containing a high-
boiling point oil (e.g., mineral oil or silicone oil) such that the sample is level with the
thermometer bulb.

e Heating and Observation:

o The sample is heated rapidly to a temperature approximately 15-20°C below the expected
melting point.

o The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid has transitioned to a liquid is recorded as the
end of the melting range.[2][3]

e Reporting: The melting point is reported as a range of these two temperatures.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent. The solubility of a substance fundamentally
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depends on the physical and chemical properties of both the solute and the solvent as well as

on temperature, pressure, and the pH of the solution.

Apparatus:

Test tubes and rack

Vortex mixer or stirring rods

Graduated cylinders or pipettes

Analytical balance

Procedure for Qualitative Solubility Assessment:

Sample Preparation: A small, accurately weighed amount of 6-(Methylamino)pyrazine-2-
carboxylic acid (e.g., 10 mg) is placed into a series of test tubes.

Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL of water, ethanol,
dimethyl sulfoxide (DMSO), acetone, ethyl acetate, dichloromethane, hexane) is added to
each test tube.

Mixing: The test tubes are agitated vigorously using a vortex mixer or by stirring with a glass
rod for a set period (e.g., 1-2 minutes) at a controlled temperature.

Observation: The mixture is visually inspected to determine if the solid has completely
dissolved. The solubility is typically categorized as:

o Soluble: The solid completely dissolves, forming a clear solution.
o Partially Soluble: A portion of the solid dissolves, but some solid remains.
o Insoluble: The solid does not appear to dissolve.

pH-Dependent Solubility: To assess solubility in acidic or basic aqueous solutions, the
procedure is repeated using solutions of dilute hydrochloric acid and dilute sodium
hydroxide. An increase in solubility in acidic solution suggests a basic functional group, while
increased solubility in a basic solution indicates an acidic functional group.
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Workflow and Process Visualization

The following diagram illustrates the logical workflow for determining the key physical
characteristics of a compound like 6-(Methylamino)pyrazine-2-carboxylic acid.
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Workflow for Physical Characterization
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Caption: Logical workflow for physical characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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